BENGHE Foundational & Exploratory

Check Availability & Pricing

L-hydroxylysine dihydrochloride chemical
properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-hydroxylysine dihydrochloride

Cat. No.: B15572318

L-Hydroxylysine Dihydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-hydroxylysine dihydrochloride is a hydroxylated derivative of the essential amino acid L-
lysine. It plays a crucial role in the biosynthesis and structural integrity of collagen, the most
abundant protein in mammals. This technical guide provides an in-depth overview of the
chemical properties, structure, and biological significance of L-hydroxylysine
dihydrochloride, along with detailed experimental protocols for its characterization.

Chemical Properties and Structure

L-hydroxylysine dihydrochloride is typically a white to off-white crystalline powder. Its
chemical structure is characterized by a lysine backbone with a hydroxyl group at the 5-position
and is stabilized as a dihydrochloride salt, which enhances its solubility in water.

Table 1: Chemical and Physical Properties of L-Hydroxylysine Dihydrochloride
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Property Value Reference(s)
Molecular Formula CeH16CI2N203 [1112]
Molecular Weight 235.11 g/mol [1][3]
Appearance White to off-white crystalline o
powder

CAS Number 172213-74-0 [11[2]
Stereochemistry (2S,5R) [3]

Melting Point 225 °C (decomposes) [4]

Solubility Soluble in water [1]

) ] Data not available in the
Optical Rotation ]
searched literature.

Structure

The chemical structure of L-hydroxylysine features two stereocenters, at the alpha-carbon (C2)
and the delta-carbon (C5). The naturally occurring and biologically active form is the (2S,5R)
stereoisomer. The presence of the hydroxyl group and two amino groups makes it a highly
functional molecule, capable of participating in various biochemical reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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